Cas no 6046-38-4 (quinoline-2-sulfonic acid)

• Product Name: quinoline-2-sulfonic acid
• CAS No: 6046-38-4
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• MDL: MFCD10574744
• CID: 952112
• PubChem ID: 22506530
• Update Time: 2025-06-20

quinoline-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• quinoline-2-sulfonic acid
• 2-quinolinesulfonic acid
• 2-Sulfo-chinolin
• Chinolin-2-sulfonsaeure
• AKOS005174791
• F95160
• quinolinesulfonic acid
• SCHEMBL546320
• AE-562/43458400
• DB-081961
• MFCD10574744
• LS-04660
• Quinoline-2-sulfonicacid
• 6046-38-4
• TQP1396
• A917889
• DTXSID70626337

• MDL： MFCD10574744
• Inchi： 1S/C9H7NO3S/c11-14(12,13)9-6-5-7-3-1-2-4-8(7)10-9/h1-6H,(H,11,12,13)
• InChI Key： ZKIHLVYBGPFUAD-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=CC=CC2=N1)(=O)(=O)O

Computed Properties

• Exact Mass: 209.01500
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• PSA: 75.64000
• LogP: 2.56230

quinoline-2-sulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on quinoline-2-sulfonic acid

Quinoline-2-sulfonic acid (CAS No 6046-38-4): Applications and Recent Research Developments

Quinoline-2-sulfonic acid, chemically designated as quinoline-2-sulfonic acid, is a sulfonated derivative of quinoline. This compound, identified by its unique CAS No 6046-38-4, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications and structural properties. Quinoline and its derivatives have a long history of use in medicinal chemistry, particularly in the development of antimicrobial and antimalarial agents. The introduction of a sulfonic acid group at the 2-position of the quinoline ring enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of quinoline-2-sulfonic acid consists of a benzene-like quinoline core substituted with a hydroxyl group at the 1-position and a sulfonic acid group at the 2-position. This configuration imparts unique electronic and steric properties to the molecule, which are exploited in various chemical reactions and biological interactions. The sulfonic acid group is highly polar, facilitating water solubility and enabling its use in aqueous-based systems. This characteristic is particularly advantageous in pharmaceutical formulations where solubility is a critical factor for drug delivery.

In recent years, quinoline-2-sulfonic acid has been extensively studied for its potential applications in drug discovery and development. One of the most notable areas of research involves its use as a scaffold for designing novel bioactive molecules. The quinoline core is known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. By modifying the substituents on the quinoline ring, researchers have been able to develop compounds with enhanced therapeutic efficacy. For instance, derivatives of quinoline-2-sulfonic acid have shown promise in inhibiting the growth of resistant bacterial strains by targeting essential bacterial enzymes.

Moreover, quinoline-2-sulfonic acid has found applications in materials science, particularly as a ligand in coordination chemistry. The sulfonic acid group can coordinate with various metal ions, forming stable complexes that exhibit unique catalytic properties. These metal complexes have been explored in organic synthesis, where they serve as efficient catalysts for various transformations such as oxidation, reduction, and coupling reactions. The ability of quinoline-2-sulfonic acid to form these complexes makes it a valuable tool in synthetic organic chemistry.

The pharmaceutical industry has also leveraged the properties of quinoline-2-sulfonic acid in the development of new therapeutic agents. Researchers have synthesized analogs of this compound that exhibit improved pharmacokinetic profiles and reduced side effects. For example, studies have shown that certain derivatives of quinoline-2-sulfonic acid can selectively inhibit specific enzymes involved in cancer cell proliferation without affecting normal cells. This selectivity is crucial for developing effective anticancer drugs with minimal toxicity.

In addition to its medicinal applications, quinoline-2-sulfonic acid has been used in environmental science for water treatment and pollution control. The compound's ability to bind with heavy metals makes it an effective chelating agent for removing toxic metals from wastewater. This application is particularly relevant given the increasing concerns about heavy metal contamination in aquatic environments. By incorporating quinoline-2-sulfonic acid into water treatment processes, researchers aim to develop more sustainable methods for purifying water resources.

The synthesis of quinoline-2-sulfonic acid is another area where significant advancements have been made. Modern synthetic methodologies have enabled the efficient production of this compound on an industrial scale. These methods often involve multi-step reactions that incorporate functional group transformations such as sulfonation and condensation reactions. The availability of high-purity CAS No 6046-38-4-grade material has facilitated further research into its applications.

In conclusion, quinoline-2-sulfonic acid, with its unique structural features and versatile applications, continues to be a subject of intense research interest. Its role in drug discovery, materials science, and environmental science underscores its importance as a multifunctional compound. As research progresses, it is expected that new applications for this compound will be uncovered, further solidifying its place as a cornerstone molecule in chemical biology and pharmaceutical research.